![molecular formula C18H12Cl4N2O2S B2373152 2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine CAS No. 339275-90-0](/img/structure/B2373152.png)
2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine
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Description
2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine is a useful research compound. Its molecular formula is C18H12Cl4N2O2S and its molecular weight is 462.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Sulfanyl-Substituted Compounds
Research by Watanabe et al. (2010) involved the synthesis of sulfanyl-substituted bicyclic dioxetanes, which could be further oxidized to produce sulfinyl- and sulfonyl-substituted dioxetanes. These compounds were thermally stable and exhibited chemiluminescence when decomposed in the presence of a base (Watanabe et al., 2010).
Crystal Structure and Cytotoxic Activity
Stolarczyk et al. (2018) synthesized novel 4-thiopyrimidine derivatives, characterized by NMR, IR, mass spectroscopies, and single-crystal X-ray diffraction. These compounds, including variations of sulfanyl-substituted pyrimidines, showed varying degrees of cytotoxicity against several cell lines (Stolarczyk et al., 2018).
Antiviral Activity of Sulfanylpyrimidine Derivatives
Holý et al. (2002) explored 6-[2-(phosphonomethoxy)alkoxy]pyrimidines with different substituents, including methylsulfanyl, and their antiviral activity against a range of viruses. The study found that oxygen substitution at the position 6 of the pyrimidine ring enhanced antiviral activity (Holý et al., 2002).
Chemical Analysis Techniques
HPLC Analysis of Pyrimidine Derivatives
Vergin and Bishop (1980) developed an HPLC-analytical method for the determination of pyrimidine derivatives in biological samples, demonstrating the importance of sensitive analytical techniques in studying these compounds (Vergin & Bishop, 1980).
Solubility Measurement
Liu et al. (2010) conducted an experimental measurement of the solubility of 2,4-dichloro-5-methoxypyrimidine in various solvents, highlighting the significance of understanding the solubility characteristics of such compounds for various applications (Liu et al., 2010).
Applications in Drug Design and Pharmacology
- Synthesis of Antifolate Drugs: Balasubramani et al. (2007) studied the crystal structures of pyrimethamine, an antifolate drug, and its derivatives. This work underscores the relevance of pyrimidine derivatives in the design and synthesis of pharmacological agents (Balasubramani et al., 2007).
Properties
IUPAC Name |
4-(3,5-dichlorophenoxy)-2-[(2,4-dichlorophenyl)methylsulfanyl]-5-methoxypyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12Cl4N2O2S/c1-25-16-8-23-18(27-9-10-2-3-11(19)7-15(10)22)24-17(16)26-14-5-12(20)4-13(21)6-14/h2-8H,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRSXDYYQUWMIO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1OC2=CC(=CC(=C2)Cl)Cl)SCC3=C(C=C(C=C3)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12Cl4N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.